Cas no 1215762-84-7 (1-Methoxycyclohexene/cyclohexanone Dimethylacetal Mixture)
1-Methoxycyclohexene/cyclohexanone Dimethylacetal Mixture Chemical and Physical Properties
Names and Identifiers
-
- 1,1-dimethoxycyclohexane,1-methoxycyclohexene
- 1-Methoxycyclohexene
- 1-Methoxycyclohexene compd. with 1,1-Dimethoxycyclohexane
- cyclohexanone Dimethylacetal Mixture
- 1-Methoxycyclohexene/cyclohexanone Dimethylacetal Mixture
- 1,1-dimethoxycyclohexane;1-methoxycyclohexene
- 1,1-Dimethoxycyclohexane--1-methoxycyclohex-1-ene (1/1)
- 1215762-84-7
- 1,1-DIMETHOXYCYCLOHEXANE; 1-METHOXYCYCLOHEX-1-ENE
- DTXSID30662079
-
- Inchi: 1S/C8H16O2.C7H12O/c1-9-8(10-2)6-4-3-5-7-8;1-8-7-5-3-2-4-6-7/h3-7H2,1-2H3;5H,2-4,6H2,1H3
- InChI Key: LBJBGTJQNJPCGT-UHFFFAOYSA-N
- SMILES: O(C)C1(CCCCC1)OC.O(C)C1=CCCCC1
Computed Properties
- Exact Mass: 256.20400
- Monoisotopic Mass: 256.20384475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 184
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- Melting Point: N/A
- Solubility: Chloroform (Slightly)
- PSA: 27.69000
- LogP: 4.03030
1-Methoxycyclohexene/cyclohexanone Dimethylacetal Mixture Security Information
- Storage Condition:Refrigerator, Under Inert Atmosphere
1-Methoxycyclohexene/cyclohexanone Dimethylacetal Mixture Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M262395-5g |
1-Methoxycyclohexene/cyclohexanone Dimethylacetal Mixture |
1215762-84-7 | 5g |
$ 184.00 | 2023-09-07 | ||
| TRC | M262395-50g |
1-Methoxycyclohexene/cyclohexanone Dimethylacetal Mixture |
1215762-84-7 | 50g |
$ 1453.00 | 2023-09-07 |
1-Methoxycyclohexene/cyclohexanone Dimethylacetal Mixture Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on 1-Methoxycyclohexene/cyclohexanone Dimethylacetal Mixture
Recent Advances in the Application of 1215762-84-7 and 1-Methoxycyclohexene/cyclohexanone Dimethylacetal Mixture in Chemical Biology and Pharmaceutical Research
The chemical compound with CAS number 1215762-84-7 and the product mixture 1-Methoxycyclohexene/cyclohexanone Dimethylacetal have garnered significant attention in recent chemical biology and pharmaceutical research. These compounds serve as versatile intermediates and reagents in organic synthesis, particularly in the development of novel therapeutic agents and bioactive molecules. This research brief synthesizes the latest findings on their applications, mechanisms, and potential in drug discovery pipelines.
Recent studies highlight the role of 1215762-84-7 as a key building block in the synthesis of complex heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing indole-based scaffolds, which are pivotal in kinase inhibitor development. The compound's unique reactivity profile enables selective functionalization at the C-3 position, offering a strategic advantage in optimizing drug-like properties.
The 1-Methoxycyclohexene/cyclohexanone Dimethylacetal Mixture has emerged as a valuable reagent in protecting group chemistry and asymmetric synthesis. A breakthrough application was reported in ACS Catalysis (2024), where researchers utilized this mixture to develop a novel catalytic system for enantioselective α-alkylation of carbonyl compounds. The system achieved exceptional enantiomeric excess (>99% ee) while maintaining high yields, addressing a long-standing challenge in chiral drug synthesis.
In pharmaceutical formulation research, both compounds have shown promise in prodrug development strategies. A recent patent application (WO2023/154672) describes the use of 1215762-84-7 derivatives as pH-sensitive linkers for tumor-targeted drug delivery. Meanwhile, the dimethylacetal mixture has been employed in creating sustained-release formulations through its unique solvation properties, as detailed in a 2024 International Journal of Pharmaceutics publication.
Mechanistic studies using advanced spectroscopic techniques (including in situ NMR and mass spectrometry) have elucidated the reaction pathways involving these compounds. Particularly noteworthy is their role in domino reactions that efficiently construct polycyclic structures with potential bioactivity. Computational chemistry approaches have further predicted novel reaction manifolds that could expand their synthetic utility.
The safety profiles and scale-up potential of these compounds have been systematically evaluated in recent industrial research. Process chemistry optimizations have reduced byproduct formation during large-scale production of 1215762-84-7, while green chemistry approaches have improved the sustainability of the dimethylacetal mixture synthesis. These advancements address both economic and environmental considerations in pharmaceutical manufacturing.
Emerging applications in chemical biology include the use of 1215762-84-7 derivatives as fluorescent probes for enzyme activity monitoring and the dimethylacetal mixture as a versatile protecting group strategy in peptide synthesis. These developments open new avenues for studying biological systems and designing bioactive compounds with enhanced specificity.
In conclusion, the ongoing research on 1215762-84-7 and 1-Methoxycyclohexene/cyclohexanone Dimethylacetal Mixture demonstrates their growing importance in medicinal chemistry and drug development. Future directions may focus on expanding their applications in targeted therapies, exploring novel reactivity patterns, and further optimizing their synthetic accessibility for industrial-scale applications.
1215762-84-7 (1-Methoxycyclohexene/cyclohexanone Dimethylacetal Mixture) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)